Cas no 87967-95-1 (5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde)

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde structure
87967-95-1 structure
Product Name:5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde
CAS No:87967-95-1
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD02677714
CID:719953
PubChem ID:329762153
Update Time:2024-10-26

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxaldehyde,5-methyl-3-phenyl-
    • 5-Methyl-3-phenylisoxazole-4-carboxaldehyde
    • 5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde
    • 5-methyl-3-phenyl-4-isoxazolecarbaldehyde
    • 5-Methyl-3-phenylisoxazole-4-carbaldehyde
    • C11H9NO2
    • 3-phenyl-5-methyl-4-isoxazolecarbaldehyde
    • 5-methyl-3-phenyl-4-isoxazole carboxaldehyde
    • 5-Methyl-3-phenyl-isoxazol-4-carbaldehyd
    • 5-methyl-3-phenyl-isoxazole-4-carbaldehyde
    • 5-Methyl-3-phenyl-4-isoxazolecarboxaldehyde (ACI)
    • 3-Phenyl-5-methylisoxazole-4-carboxaldehyde
    • SCHEMBL195456
    • BP-10378
    • 5-Methyl-3-phenylisoxazole-4-carboxaldehyde, 97%
    • 4-Isoxazolecarboxaldehyde, 5-methyl-3-phenyl-
    • 87967-95-1
    • DTXSID60379840
    • CS-0206616
    • F17085
    • AKOS022642404
    • J-517785
    • DB-011028
    • SMSBKEHQYUYAHK-UHFFFAOYSA-N
    • MFCD02677714
    • PS-4240
    • MDL： MFCD02677714
    • Inchi： 1S/C11H9NO2/c1-8-10(7-13)11(12-14-8)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key： SMSBKEHQYUYAHK-UHFFFAOYSA-N
    • SMILES： O=CC1=C(C)ON=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Melting Point: 51-54 °C
  • Boiling Point: 110-112°C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • PSA: 43.10000
  • LogP: 2.46250
  • Sensitiveness: Light Sensitive

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi Xn
  • Storage Condition：2-8°C
  • Risk Phrases：R22

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Pricemore >>

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5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Production Method

Production Method 1

18718-79-1 18718-79-1
87967-95-1 87967-95-1
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
Reference
Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress
Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

Production Method 2

4341-76-8 4341-76-8
622-31-1 622-31-1
87967-95-1 87967-95-1
Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Alumina ;  10 min, 40 °C; 10 min, 40 °C; 10 min, 40 °C
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  rt; 1 h, 70 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
3.2 Reagents: Water
4.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
Reference
Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress
Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

Production Method 3

105-45-3 105-45-3
87967-95-1 87967-95-1
Reaction Conditions
Reference
Highly substituted isoxazoles: the Baylis-Hillman reaction of substituted 4-isoxazolecarboxaldehydes and attempted cyclization to isoxazole-annulated derivatives
Roy, Amrendra K.; et al, Synthesis, 2003, (9), 1347-1356

Production Method 4

1136-45-4 1136-45-4
87967-95-1 87967-95-1
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Reagents: Water
2.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
Reference
Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress
Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

Production Method 5

1143-82-4 1143-82-4
87967-95-1 87967-95-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
2.2 Reagents: Water
3.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
Reference
Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress
Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Raw materials

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Preparation Products

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Related Literature

87967-95-1 (5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde) Related Products

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